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Introduction

Antibody-Drug Conjugates (ADCSs) are a targeted class of therapeutics that leverage the
specificity of a monoclonal antibody to deliver a potent cytotoxic payload to antigen-expressing
cells. The efficacy of an ADC is contingent on a multi-step process: specific binding to a cell
surface antigen, internalization of the ADC-antigen complex, and subsequent release of the
cytotoxic agent within the target cell.[1] Therefore, accurately characterizing an ADC's binding
affinity and internalization rate is critical for the selection of promising candidates and the
optimization of their therapeutic potential.[2][3] Flow cytometry is a powerful, high-throughput
technique that enables the quantitative analysis of both ADC binding and uptake at a single-cell
level.[1][4]

Principle of the Assays

Flow cytometry measures the fluorescence of individual cells as they pass through a laser
beam.[5] For ADC analysis, this principle is applied as follows:

» Binding Assay: A fluorescently labeled ADC is incubated with target cells. The amount of cell-
bound ADC is proportional to the fluorescence intensity of the cells, which is measured by
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the flow cytometer. By titrating the ADC concentration, a saturation binding curve can be
generated to determine the binding affinity (e.g., EC50 or Kd).[1][6]

o Uptake (Internalization) Assay: To measure internalization, it is necessary to distinguish
between ADCs bound to the cell surface and those that have been internalized. This can be
achieved by quenching the fluorescence of surface-bound ADCs using specific reagents or

by stripping them with an acidic buffer.[7][8] The remaining fluorescence is attributed to the
internalized ADC.

Part 1: ADC Cell Surface Binding Assay

This protocol details the steps to quantify the binding of an ADC to the surface of target cells.

Experimental Workflow for ADC Binding Assay
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Experimental Workflow for ADC Binding Assay
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Mechanism of ADC Binding and Internalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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